2-Chloro-4-(2',4'-dichlorophenoxy)benzonitrile

• Molecular Formula: C13H6Cl3NO
• Molecular Weight: 298.5 g/mol
• IUPAC Name: 2-chloro-4-(2,4-dichlorophenoxy)benzonitrile
• InChI: InChI=1S/C13H6Cl3NO/c14-9-2-4-13(12(16)5-9)18-10-3-1-8(7-17)11(15)6-10/h1-6H
• InChI Key: PYNMENONJKHJQL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OC2=C(C=C(C=C2)Cl)Cl)Cl)C#N

Description

2-Chloro-4-(2',4'-dichlorophenoxy)benzonitrile is a useful research compound. Its molecular formula is C13H6Cl3NO and its molecular weight is 298.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution of 2,4-dichlorobenzonitrile (51.6 g., 0.03 mole) and the potassium salt of 2,4-dichlorophenol (60.3 g., 0.03 mole) in 250 ml. of dimethyl acetamide was heated for 24 hours at 120° C. The cooled reaction mixture was diluted with 1000 ml. of water and the resultant oil was extracted with ether. Evaporation of the ether solution gave 88.0 g. of brown oil. Analysis by v.p.c. showed a 2:1 mixture of the desired compound and the isomeric 4-chloro-2-(2',4'-dichlorophenoxy) benzonitrile. A series of fractional crystallizations from 60°-110° C. petroleum ether gave the desired 2-chloro-4-(2',4'-dichlorophenoxy)benzonitrile with a melting point of 69°-74° C. The minor isomeric by-product melted at 110°-113° C.